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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the core molecular functions of the Caenorhabditis

elegans homeodomain protein, CEH-19. As a transcription factor, CEH-19 plays a crucial role

in the development and function of the nervous system. This document provides a

comprehensive overview of its gene regulation, downstream targets, and the methodologies

used to elucidate its function, offering valuable insights for researchers in neuroscience and

developmental biology, as well as professionals in the drug development sector.

Core Functional Summary
CEH-19 is a homeobox gene that is essential for the proper function of specific neurons in C.

elegans.[1][2][3][4] It is primarily expressed in the pharyngeal pace-maker neurons (MC),

amphid neurons (ADF), and phasmid neurons (PHA).[1][2][3][4] The protein is a key regulator

in a developmental pathway that ensures the correct specification and activity of these

neurons. Functionally, CEH-19 is involved in controlling pharyngeal pumping speed, the rate of

progeny production, and has an impact on the organism's lifespan.[1][2][3][4]

Mutations in the ceh-19 gene lead to distinct phenotypical changes, most notably

morphological defects in the MC motorneurons and a reduction in pharyngeal pumping.[1][2][3]

[4] This underscores its importance in neuronal integrity and function.
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CEH-19 is situated within a defined genetic regulatory cascade. Its expression in the MC

neurons is under the control of the pharyngeal organ-specifying forkhead transcription factor,

PHA-4.[1][2][3] In turn, CEH-19 is required for the activation of the FMRFamide-like

neuropeptide-encoding gene, flp-2, within these same neurons.[1][2][3][4][5] This establishes a

clear, linear pathway: PHA-4 → CEH-19 → flp-2.

While the genetic evidence for this pathway is strong, yeast one-hybrid (Y1H) assays have

suggested that the interactions between PHA-4 and the ceh-19 promoter, and between CEH-

19 and the flp-2 promoter, may be indirect or necessitate the presence of co-factors for direct

binding.[2]

Signaling Pathway Diagram
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Caenorhabditis elegans homeobox gene ceh-19 is required for MC motorneuron
function - PubMed [pubmed.ncbi.nlm.nih.gov]

2. The Caenorhabditis elegans Homeobox Gene ceh-19 Is Required for MC Motorneuron
Function - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. scispace.com [scispace.com]

5. ceh-19 Homeobox protein ceh-19 [Caenorhabditis elegans] - Gene - NCBI
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unraveling the Molecular Function of the CEH-19
Homeodomain: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177957#molecular-function-of-the-ceh-19-
homeodomain]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23315936/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3638342/
https://www.researchgate.net/publication/234124797_The_Caenorhabditis_elegans_Homeobox_Gene_ceh-19_Is_Required_for_MC_Motorneuron_Function
https://pubmed.ncbi.nlm.nih.gov/23315936/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3638342/
https://www.researchgate.net/publication/234124797_The_Caenorhabditis_elegans_Homeobox_Gene_ceh-19_Is_Required_for_MC_Motorneuron_Function
https://scispace.com/papers/the-caenorhabditis-elegans-homeobox-gene-ceh-19-is-required-2p5d12soor
https://www.ncbi.nlm.nih.gov/gene/177590
https://pmc.ncbi.nlm.nih.gov/articles/PMC3638342/
https://www.benchchem.com/product/b1177957?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/23315936/
https://pubmed.ncbi.nlm.nih.gov/23315936/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3638342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3638342/
https://www.researchgate.net/publication/234124797_The_Caenorhabditis_elegans_Homeobox_Gene_ceh-19_Is_Required_for_MC_Motorneuron_Function
https://scispace.com/papers/the-caenorhabditis-elegans-homeobox-gene-ceh-19-is-required-2p5d12soor
https://www.ncbi.nlm.nih.gov/gene/177590
https://www.ncbi.nlm.nih.gov/gene/177590
https://www.benchchem.com/product/b1177957#molecular-function-of-the-ceh-19-homeodomain
https://www.benchchem.com/product/b1177957#molecular-function-of-the-ceh-19-homeodomain
https://www.benchchem.com/product/b1177957#molecular-function-of-the-ceh-19-homeodomain
https://www.benchchem.com/product/b1177957#molecular-function-of-the-ceh-19-homeodomain
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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